![molecular formula C15H10N4O3S B6581726 N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide CAS No. 1209819-56-6](/img/structure/B6581726.png)
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
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Overview
Description
The compound “N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide” is a complex organic molecule that contains a furan ring . Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen .
Synthesis Analysis
The synthesis of amides and esters containing furan rings can be achieved under microwave-assisted conditions . The reactions were carried out in a microwave reactor in the presence of effective coupling reagents . After crystallization or flash chromatography, the final compounds were isolated with good or very good yields .Molecular Structure Analysis
The molecular structure of a similar compound, 2-methylfuran, has been analyzed . The structure is available as a 2D Mol file or as a computed 3D SD file . The 3D structure may be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of furan derivatives have been studied . The reactions were carried out in a microwave reactor in the presence of effective coupling reagents . The reaction time, the solvent, and the amounts of the substrates were optimized .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 2-methylfuran, have been analyzed . The molecular weight is 82.1005 . The IUPAC Standard InChI is InChI=1S/C5H6O/c1-5-3-2-4-6-5/h2-4H,1H3 .Scientific Research Applications
- Isoxazole derivatives have demonstrated promising anticancer activity . Researchers have explored the cytotoxic effects of compounds containing furan and pyrazole scaffolds, similar to our compound of interest . Investigating its impact on cancer cell lines, particularly lung carcinoma (A549), could provide valuable insights.
- Isoxazoles have shown antimicrobial activity against various pathogens . Our compound’s structure suggests potential antibacterial or antifungal effects. Further studies could evaluate its efficacy against specific microorganisms.
- Some isoxazole derivatives exhibit anti-inflammatory properties . Investigating whether our compound modulates inflammatory pathways could be relevant for drug development.
- Isoxazoles have been explored as immunosuppressants . Assessing our compound’s impact on immune responses may reveal novel therapeutic avenues.
- Certain isoxazoles possess anticonvulsant properties . Investigating whether our compound affects neuronal excitability could be valuable.
- Isoxazoles have been studied as potential analgesics . Exploring our compound’s influence on pain pathways could contribute to pain management research.
Anticancer Potential
Antimicrobial Properties
Anti-Inflammatory Activity
Immunosuppressive Effects
Anticonvulsant Potential
Analgesic Activity
Mechanism of Action
Future Directions
The production of chemicals from biomass offers both economic and ecological benefits . Furfural, one of the 30 compounds produced by bio-refining biomass, can be transformed into a number of C4 and C5 compounds, which are important raw materials for the production of hydrocarbon fuels and fuel additives, as well as for the synthesis of valuable chemicals . This suggests potential future directions for the use and study of furan derivatives.
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N4O3S/c20-15(9-3-4-11-12(6-9)19-23-18-11)16-8-10-7-14(22-17-10)13-2-1-5-21-13/h1-7H,8H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIMACKCTFSVIRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NO2)CNC(=O)C3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-yl)isoxazol-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide |
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